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Compound of Interest

(4-
Compound Name: Ethoxybenzyl)triphenylphosphoniu
m chloride
CAS No.: 69743-35-7
Cat. No.: B13146311

Get Quote

Introduction: The Analyte and Its Relevance

(3-Phenoxypropyltriphenylphosphonium chloride (C27H26CIOP) is a lipophilic cation belonging
to the triphenylphosphonium (TPP) class. These compounds are pivotal in drug development
as mitochondria-targeting moieties (MTMSs), capable of delivering payloads (antioxidants,
electrophiles) into the mitochondrial matrix driven by the membrane potential (

).

In mass spectrometry (MS), the chloride anion (CI~) dissociates during electrospray ionization
(ESI), leaving the intact cation [C27H260P]* as the primary analyte. Understanding its
fragmentation is critical for distinguishing it from structural isomers (e.g., benzyloxyethyl-TPP)
and metabolic byproducts.

Chemical Identity[1][2][3][4][5][6][7]
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e Formula: C27H26CIOP (Salt); [C27H260P]* (Cation)
e Monoisotopic Mass (Cation): 397.1721 Da
o Role: Mitochondrial targeting vector, Wittig reagent precursor.

Experimental Methodology (ESI-MS/MS)

To achieve reproducible fragmentation, the following protocol utilizes ESI coupled with High-
Resolution Mass Spectrometry (HRMS), such as a Q-TOF or Orbitrap.

Protocol: Direct Infusion ESI-MS/MS

o Stock Preparation: Dissolve 1 mg of C27H26CIOP in 1 mL of MeOH (HPLC grade) to obtain a
1 mg/mL stock.

e Working Solution: Dilute to 1 pg/mL in 50:50 MeOH:H20 + 0.1% Formic Acid (FA). Note: FA
enhances protonation stability but is not strictly necessary for pre-charged TPP salts.

e Infusion: Inject at 5-10 pL/min into the ESI source.

e Source Parameters:

[¢]

Polarity: Positive (+)

[¢]

Capillary Voltage: 3.5 kV

o

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation)

o

Source Temp: 120°C

e Collision Induced Dissociation (CID): Apply a stepped collision energy (CE) ramp (20-50 eV)
to resolve both labile and core backbone fragments.

Fragmentation Pattern Analysis

The MS/MS spectrum of the [M]* precursor (m/z 397.17) is dominated by the stability of the
triphenylphosphonium core. The fragmentation follows two distinct pathways: Charge Retention
on Phosphorus (major) and Charge Remote Fragmentation (minor).
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Key Diagnostic Fragments
m/z

) . Relative
) Formula lon Identity Mechanism
(Experimental) Abundance
397.17 [C27H260P]* Precursor lon Intact cation 100% (at 0 eV)
) ~ Homolytic

Triphenylphosphi ]
262.09 [CisHisP][1]e* cleavage of C-P High

ne

bond

H-rearrangement )
263.10 [C1sH16P]™ Protonated TPP Very High
after cleavage

Cyclization/Loss )
183.04 [C12HsP]* Phosphofluorenyl Medium
of Benzene

Charge transfer
135.08 [CoH110]* Phenoxypropyl ] Low
to alkyl chain

Fragmentation of
77.04 [CeHs]* Phenyl ) Low
TPP rings

Mechanistic Pathway (Graphviz)

The following diagram illustrates the dissociation dynamics. The primary route involves the loss
of the phenoxypropyl chain to yield the stable triphenylphosphine radical cation (m/z 262) or its
protonated form (m/z 263).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.scielo.br/j/jbchs/a/rh3jR4XBrq8YWmbkYFCynZG/?lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13146311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Precursor [M]+
m/z 397.17

[Ph3P-(CH2)3-O-Ph]+

Homolytic C-P Cleavage
Loss of ¢(CH2)30Ph

H-Rearrangement
Loss of (CH2)2=CHOPh

Heterolytic Cleavage
(Minor Pathway)

[PPh3]e+ [PPh3+H]+ [Ph-O-(CH2)3]+
m/z 262.09 m/z 263.10 m/z 135.08
(Radical Cation) (Protonated) (Charge Transfer)

- C6H6 (Benzene)
Cyclization

Phosphofluorenyl Cation Phenyl Cation
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Click to download full resolution via product page

Caption: Fragmentation pathway of (3-Phenoxypropyl)triphenylphosphonium cation (m/z 397)
under CID.

Comparative Performance Guide

This section compares C27H26CIOP with alternative reagents used for similar purposes (e.g.,
Benzyl-TPP or Methyl-TPP) to assist in selection for bioanalytical assays.

Comparison: C27H26CIOP vs. Standard TPP Analogs

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b13146311/docs?utm_src=pdf-body-img#comparative-ms-ms-profiling-of-3-phenoxypropyl-triphenylphosphonium-chloride-c-h-clop
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13146311?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

(3-
Phenoxypropyl)
TPP (C27)

Feature

(4-
Methoxybenzyl)
TPP (Cz2s)

Methyl-TPP
(C19)

Implication for
Research

Precursor m/z 397.17

383.16

277.11

Higher mass
reduces low-
mass chemical
noise

interference.

Lipophilicity

(LogP) High (~4.5)

Medium (~3.5)

Low

C27 shows
stronger
mitochondrial
uptake but higher
retention on C18

columns.

Fragmentation
Stability

Moderate

Low

High

Benzyl-TPP
fragments very
easily (benzylic
cleavage); C27 is
more stable,
requiring higher
CE.

m/z 135
(Phenoxypropyl)

Diagnostic lon

Specificity

m/z 121
(Methoxybenzyl)

None (Only TPP

ions)

C27 allows for
specific
"Precursor Scan"
monitoring of the

side chain.

Signal-to-Noise
(ESI)

Excellent

Good

Excellent

Larger
hydrophobic
surface area
improves
ionization

efficiency in ESI.

Analytical Recommendation
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For quantification in biological matrices (plasma/tissue):

e Use C27H26CIOP (m/z 397) over Benzyl-TPP. The phenoxypropyl chain provides a unique
transition (397 -> 262) that is less prone to isobaric interference than the generic
methyl/benzyl transitions.

 Internal Standard: Use deuterated d15-TPP or a homolog like Butyl-TPP (m/z 319) to
normalize extraction efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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